1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone

• IUPAC Name: 1-(azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H21N3O2/c21-16(20-9-4-10-20)12-19-8-3-5-13(11-19)17-18-14-6-1-2-7-15(14)22-17/h1-2,6-7,13H,3-5,8-12H2
• InChI Key: NDHDDFYNMHMJHW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)N2CCC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone, also known as ABT-594, is a synthetic compound that belongs to the class of analgesics known as nicotinic acetylcholine receptor agonists. It was first synthesized in 1996 and has been extensively studied for its analgesic properties.

Mechanism of Action

1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone works by binding to and activating nicotinic acetylcholine receptors in the central nervous system. This activation leads to the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of pain perception.
Biochemical and Physiological Effects:
1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the release of inflammatory cytokines, which are involved in the development of chronic pain. It has also been shown to increase the release of endogenous opioids, which are natural painkillers produced by the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone in lab experiments is that it has a high degree of selectivity for nicotinic acetylcholine receptors, which reduces the risk of off-target effects. However, one of the limitations of using 1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone. One area of interest is the development of more potent and selective nicotinic acetylcholine receptor agonists. Another area of interest is the development of novel drug delivery systems that can prolong the half-life of 1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone and enhance its effectiveness in treating pain. Additionally, further research is needed to fully understand the mechanisms underlying the analgesic and anti-addictive effects of 1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone.

Synthesis Methods

1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis involves the reaction of 1,3-benzoxazole with piperidine, followed by the reaction of the resulting compound with azetidine and ethyl chloroformate. The final product is then purified through various methods, including column chromatography.

Scientific Research Applications

1-(Azetidin-1-yl)-2-[3-(1,3-benzoxazol-2-yl)piperidin-1-yl]ethanone has been extensively studied for its potential use as an analgesic. It has been shown to be effective in treating various types of pain, including neuropathic pain, inflammatory pain, and acute pain. It has also been studied for its potential use in treating addiction, as it has been shown to reduce the withdrawal symptoms associated with opioid addiction.